![molecular formula C11H5Cl2N3O B2492723 4-Chloro-1-(4-chlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile CAS No. 338405-10-0](/img/structure/B2492723.png)
4-Chloro-1-(4-chlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This usually involves identifying the compound’s chemical formula, its structure, and its functional groups. It might also include information about its appearance (color, state of matter under standard conditions) and any distinctive odors .
Synthesis Analysis
This involves detailing the methods used to synthesize the compound. It might include the starting materials, the reaction conditions, and the yield. It could also involve a discussion of why the particular synthetic route was chosen .Molecular Structure Analysis
This involves a detailed look at the compound’s molecular structure. It might include information about bond lengths and angles, the presence of any aromatic systems, and the stereochemistry of the compound .Chemical Reactions Analysis
This involves identifying the reactions that the compound undergoes. It might include the conditions under which the reactions occur, the products of the reactions, and the mechanisms of the reactions .Physical And Chemical Properties Analysis
This involves identifying the compound’s physical and chemical properties. These might include its melting point, boiling point, solubility in various solvents, and its reactivity with common reagents .Scientific Research Applications
Chemical Synthesis and Reagents
4’-Chloroacetophenone serves as a valuable building block in organic synthesis. Researchers use it to introduce the chloroacetophenone moiety into more complex molecules. Its reactivity allows for the creation of diverse derivatives, making it a versatile reagent in the lab .
Plant Growth Regulation
Indole derivatives play essential roles in plant biology. Interestingly, 4’-Chloroacetophenone shares structural similarities with indole compounds. While not an indole itself, it can potentially influence plant growth and development. Further studies are needed to explore its effects on plant hormone pathways .
Fungicidal Properties
The chlorinated aromatic ring in 4’-Chloroacetophenone contributes to its antifungal activity. Researchers have investigated its potential as a fungicide, particularly against plant pathogens. Understanding its mode of action and optimizing its efficacy could lead to novel agricultural treatments .
Pharmacological Applications
Although limited data exist, 4’-Chloroacetophenone’s pharmacological properties warrant exploration. Researchers have studied its potential as an analgesic or anti-inflammatory agent. Investigating its interactions with biological targets may reveal new therapeutic avenues .
Materials Science and Polymers
Functionalized aromatic compounds like 4’-Chloroacetophenone find applications in materials science. They can serve as monomers for polymer synthesis or as additives to modify material properties. Researchers have explored their use in coatings, adhesives, and other industrial applications .
Chemical Education and Demonstrations
In educational settings, 4’-Chloroacetophenone can be used as a model compound for teaching concepts related to organic chemistry. Its synthesis, reactivity, and spectroscopic properties provide valuable learning experiences for students .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-chloro-1-(4-chlorophenyl)-6-oxopyridazine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H5Cl2N3O/c12-7-1-3-8(4-2-7)16-11(17)5-9(13)10(6-14)15-16/h1-5H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBRCACLVFKTPDT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C(=O)C=C(C(=N2)C#N)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H5Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-1-(4-chlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.